Cas no 1429418-64-3 (Isopropyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine)

• Product Name: Isopropyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine
• CAS No: 1429418-64-3
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 5150656
• Update Time: 2025-10-30

Isopropyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Isopropyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine
• N-isopropyl-1-methyl-4-nitro-1H-pyrazol-3-amine

• Inchi： 1S/C7H12N4O2/c1-5(2)8-7-6(11(12)13)4-10(3)9-7/h4-5H,1-3H3,(H,8,9)
• InChI Key： BEYZTUTXZHCMPU-UHFFFAOYSA-N
• SMILES： N1(C)C=C([N+]([O-])=O)C(NC(C)C)=N1

Additional information on Isopropyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine

Isopropyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine (CAS No. 1429418-64-3): An Overview of Its Properties and Applications

Isopropyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine (CAS No. 1429418-64-3) is a unique compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as IPMNP, is characterized by its distinctive molecular structure and diverse biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of Isopropyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine.

The molecular formula of Isopropyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine is C₉H₁₂N₄O₂, with a molecular weight of approximately 200.22 g/mol. The compound features a pyrazole ring substituted with a nitro group and an isopropylamine moiety, which contributes to its unique chemical and biological properties. The presence of these functional groups makes IPMNP a versatile molecule with potential applications in various scientific and industrial domains.

The synthesis of Isopropyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3-amino-1-methyl-4-nitropyrazole with isopropyl chloride in the presence of a base such as potassium carbonate. This reaction typically proceeds under mild conditions and yields high purity IPMNP. Another approach involves the coupling of 3-chloro-1-methyl-4-nitropyrazole with isopropylamine using a suitable catalyst. These synthetic methods have been optimized to ensure high yields and minimal by-products, making them suitable for large-scale production.

In terms of physical properties, Isopropyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine is a white crystalline solid at room temperature. It has a melting point in the range of 75°C to 80°C and is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound exhibits good stability under standard laboratory conditions but should be stored away from strong acids and bases to prevent degradation.

The biological activities of Isopropyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine have been extensively studied in recent years. One of the most notable properties of this compound is its ability to act as a potent inhibitor of specific enzymes involved in various metabolic pathways. For instance, research has shown that IPMNP can effectively inhibit the activity of nitric oxide synthase (NOS), an enzyme that plays a crucial role in the production of nitric oxide (NO). This property makes it a promising candidate for the development of new therapeutic agents for conditions associated with excessive NO production, such as inflammation and neurodegenerative diseases.

In addition to its enzymatic inhibition properties, Isopropyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that IPMNP can inhibit the replication of certain viruses by interfering with key viral enzymes or cellular processes required for viral replication. This antiviral activity has been observed against both DNA and RNA viruses, suggesting that IPMNP may have broad-spectrum antiviral potential.

The pharmacological profile of Isopropyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine has been further explored through in vitro and in vivo studies. Preclinical data indicate that IPMNP exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of Isopropyl-(1-methyl-4-nitro-1H-pyrazol-3-yl)-amine in various disease models. Early results from these trials have shown promising outcomes, with the compound demonstrating significant therapeutic benefits without major adverse effects. However, more extensive clinical studies are needed to fully assess its potential as a treatment option for specific medical conditions.

Beyond its therapeutic applications, Isopropyl-(1-methyl-4-nitro-1H-pyrazol-3-y l)-amine has also found use in other scientific fields. For example, it has been employed as a probe molecule in biochemical assays to study enzyme kinetics and protein interactions. The unique chemical structure of

In conclusion, Isopropyl-(1-methyl--4-nitro-1H-pyrazol-3- yl)-amine (CAS No. 1429418-64--3)) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure confers it with diverse biological activities, making it an exciting area of ongoing scientific investigation. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents and scientific tools.